Cas no 2649073-97-0 (5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran)

5-(2-Isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran is a versatile isocyanate-functionalized heterocyclic compound, characterized by its reactive isocyanate group (-NCO) attached to a sterically hindered tertiary carbon center within a dihydropyran scaffold. This structural feature enhances its stability while maintaining reactivity for nucleophilic addition reactions, making it valuable in polyurethane synthesis and crosslinking applications. The cyclic ether moiety (dihydropyran) contributes to improved solubility and compatibility with various polymer matrices. Its hybrid structure combines the benefits of aliphatic isocyanates (light stability) with the rigidity of cyclic systems, enabling tailored material properties in coatings, adhesives, or elastomers. The compound's balanced reactivity profile facilitates controlled polymerization processes under mild conditions.
5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran structure
2649073-97-0 structure
Product Name:5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran
CAS No:2649073-97-0
MF:C9H13NO2
MW:167.205022573471
CID:6545542
PubChem ID:165628245
Update Time:2025-07-02

5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

    • 5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran
    • 2649073-97-0
    • EN300-1777729
    • Inchi: 1S/C9H13NO2/c1-9(2,10-7-11)8-4-3-5-12-6-8/h6H,3-5H2,1-2H3
    • InChI Key: LNVOBVDCCIVTTE-UHFFFAOYSA-N
    • SMILES: O1C=C(CCC1)C(C)(C)N=C=O

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.7Ų

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Additional information on 5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran

Introduction to 5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran (CAS No. 2649073-97-0)

5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran, identified by its CAS number 2649073-97-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyran derivatives, characterized by a six-membered oxygen-containing heterocyclic ring fused to a propane backbone. The presence of an isocyanate functional group at the 2-position of the pyran ring imparts unique reactivity, making it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science applications.

The isocyanate moiety, denoted as –N=C=O, is a highly versatile functional group known for its ability to participate in a wide range of chemical reactions, including condensation reactions with amines and alcohols, as well as polymerization processes. In pharmaceutical research, isocyanates are often employed as key building blocks for the construction of peptidomimetics and other bioactive molecules. The pyran ring itself provides a stable scaffold that can be further modified to introduce additional functional groups, enhancing the compound's utility in medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the importance of 5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran in the development of novel therapeutic agents. For instance, studies have demonstrated its role in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The compound's ability to undergo facile reactions with nucleophiles allows for the rapid assembly of complex structures, streamlining the drug discovery process.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The isocyanate group can react with polyols to form polyurethanes, which are widely used in coatings, adhesives, and elastomers. The incorporation of the pyran ring into these materials may impart enhanced thermal stability and mechanical properties, making them suitable for high-performance applications.

The chemical properties of 5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran are further influenced by its solubility and reactivity profile. Typically, this compound exhibits moderate solubility in organic solvents such as dichloromethane and tetrahydrofuran (THF), which facilitates its use in solution-phase synthetic protocols. Its reactivity toward moisture necessitates careful handling under inert conditions to prevent unwanted side reactions.

Recent research has also explored the potential of this compound in catalytic processes. For example, transition metal-catalyzed reactions involving isocyanates have been investigated for their ability to facilitate carbon-carbon bond formation under mild conditions. Such methodologies could potentially reduce the environmental impact of synthetic routes while improving efficiency.

The synthesis of 5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the reaction of propargyl alcohol with phosgene or phosgene derivatives to introduce the isocyanate group. Alternatively, organometallic reagents such as Grignard or lithiated intermediates can be employed to construct the pyran ring structure.

In conclusion,5-(2-isocyanatopropan-2-yl)-3,4-dihydro-2H-pyran (CAS No. 2649073-97-0) represents a versatile and valuable building block in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug development and advanced material formulations. As synthetic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in addressing global challenges in health and technology.

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